Cas no 1794988-15-0 ({[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate)

• Product Name: {[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate
• CAS No: 1794988-15-0
• MF: C₁₈H₁₇Cl₂NO₃
• MW: 366.238483190537
• CID: 5324173
• Update Time: 2025-05-20

{[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((3,4-dimethylbenzyl)amino)-2-oxoethyl 3,4-dichlorobenzoate
• {[(3,4-DIMETHYLPHENYL)METHYL]CARBAMOYL}METHYL 3,4-DICHLOROBENZOATE
• 2-[(3,4-dimethylbenzyl)amino]-2-oxoethyl 3,4-dichlorobenzoate
• STL194838
• [2-[(3,4-dimethylphenyl)methylamino]-2-oxoethyl] 3,4-dichlorobenzoate
• {[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate

• Inchi： 1S/C18H17Cl2NO3/c1-11-3-4-13(7-12(11)2)9-21-17(22)10-24-18(23)14-5-6-15(19)16(20)8-14/h3-8H,9-10H2,1-2H3,(H,21,22)
• InChI Key： PRYVDUTWEXAGRP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(=O)OCC(NCC1C=CC(C)=C(C)C=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 446
• XLogP3: 4.6
• Topological Polar Surface Area: 55.4

Additional information on {[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate

Introduction to {[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate

The compound {[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate (CAS No. 1794988-15-0) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a carbamoyl group with a methyl ester moiety attached to a 3,4-dichlorobenzene ring. The presence of the 3,4-dichlorobenzene group introduces specific electronic and steric properties that make this compound particularly valuable in advanced chemical synthesis and material engineering.

Recent studies have highlighted the potential of {[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate in the development of novel materials for optoelectronic devices. Researchers have demonstrated that the compound's ability to form stable self-assembled monolayers (SAMs) on various substrates makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) cells. The SAMs formed by this compound exhibit excellent thermal stability and high carrier mobility, which are critical properties for efficient energy conversion in these devices.

In addition to its role in materials science, {[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate has also been explored for its potential in drug delivery systems. The compound's ability to form amphiphilic structures has led to its investigation as a component in lipid-based nanoparticles designed for targeted drug delivery. Preliminary studies suggest that the compound can enhance the encapsulation efficiency of hydrophobic drugs while maintaining their stability during transit through biological systems.

The synthesis of {[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the carbamoyl group through nucleophilic acyl substitution and the subsequent esterification with 3,4-dichlorobenzoic acid. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples of this compound, which is crucial for its application in chiral recognition studies and enantioselective catalysis.

From an environmental perspective, {[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate has been subjected to rigorous ecotoxicological assessments to ensure its safe use in industrial and research settings. Studies indicate that the compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term ecological impacts and degradation pathways in various environmental matrices.

In conclusion, {[(3,4-Dimethylphenyl)methyl]carbamoyl}methyl 3,4-dichlorobenzoate (CAS No. 1794988-15-0) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in materials science, drug delivery systems, and catalytic processes. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern chemical technologies.